2-(Acetoxymethyl)-4-bromo-1-fluorobenzene

• Molecular Formula: C9H8BrFO2
• Molecular Weight: 247.06 g/mol
• IUPAC Name: (5-bromo-2-fluorophenyl)methyl acetate
• InChI: InChI=1S/C9H8BrFO2/c1-6(12)13-5-7-4-8(10)2-3-9(7)11/h2-4H,5H2,1H3
• InChI Key: BYEHSHDXZQTURY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=C(C=CC(=C1)Br)F

Description

2-(Acetoxymethyl)-4-bromo-1-fluorobenzene is a useful research compound. Its molecular formula is C9H8BrFO2 and its molecular weight is 247.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Anhydrous sodium acetate (1.65 g, 20 mmol) was added to a solution of the compound (1a) (3 g, 14.6 mmol) in DMF (25 mL) and the reaciton mixture was stirred under N2 on a steam bath for 11 hours. The reaction mixture was cooled and distributed between H2O (200 mL) and Et2O (100 mL). The organic layer was separated and washed with H2O (3×100 mL), dried, filtered and evaporated, leaving the compound (1b) as a nearly colorless oil; NMR 2.08 (3 H, s), 5.08 (2 H, s), 6.7-7.9 (3 H, m).